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Compound of Interest

Compound Name: Gualamycin

Cat. No.: B1243600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known biological activities of

Gualamycin, a novel natural product. The information is curated to be a valuable resource for

researchers and professionals involved in drug discovery and development, presenting

available quantitative data, experimental methodologies, and visual representations of

associated biological pathways.

Acaricidal Activity
Gualamycin was first identified as a potent acaricide, demonstrating significant efficacy against

mite populations, including those resistant to existing treatments.

Compound Concentration Activity
Target
Organism

Reference

Gualamycin 250 µg/ml
100% acaricidal

activity

Dicofol-sensitive

mites
[1]

Gualamycin 250 µg/ml
100% acaricidal

activity

Dicofol-resistant

mites
[1]

A detailed experimental protocol for the acaricidal activity assay of Gualamycin is not explicitly

available in the provided search results. However, a general workflow can be inferred.
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General workflow for assessing acaricidal activity.

Other Biological Activities
Initial searches did not yield specific information on the antibacterial, antifungal, antiviral, or

anticancer activities of Gualamycin. The primary focus of the available literature is on its

discovery and acaricidal properties.[1][2] The structural components of Gualamycin, which

include a disaccharide and a pyrrolidine moiety, suggest potential for a broader range of

biological activities, but this remains to be experimentally verified.
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Further research is required to explore the full biological activity spectrum of Gualamycin.

Standard screening assays would be necessary to determine its potential efficacy in other

therapeutic areas.

The following diagram illustrates a hypothetical workflow for the comprehensive screening of

Gualamycin's biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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